Cas no 14340-04-6 (Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione)

Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione structure
14340-04-6 structure
Product Name:Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
CAS No:14340-04-6
MF:C22H28O4
MW:356.455327033997
CID:2191680
PubChem ID:57280543
Update Time:2025-04-21

Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • 17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
    • Gestadienol acetate
    • 17α-Acetoxy-19-norpregna-4,9-diene-3,20-dione
    • 17-Hydroxy-19-norpregna-4,9-diene-3,20-dione acetate
    • Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
    • SCHEMBL4298264
    • 14340-04-6
    • [(8S,13S,14S,17R)-17-acetyl-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
    • 17-(Acetyloxy)-19-norpregna-4,9-diene-3,20-dione
    • 17.ALPHA.-ACETOXY-19-NORPREGNA-4,9-DIENE-3,20-DIONE
    • 19-Norpregna-4,9-diene-3,20-dione, 17-hydroxy-, acetate
    • (8S,13S,14S,17R)-17-acetyl-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
    • 57N3QAK9D8
    • DTXSID701238958
    • 17alpha-acetoxy-19-norpregna-4,9-diene-3,20-dione
    • Inchi: 1S/C22H28O4/c1-13(23)22(26-14(2)24)11-9-20-19-6-4-15-12-16(25)5-7-17(15)18(19)8-10-21(20,22)3/h12,19-20H,4-11H2,1-3H3/t19-,20+,21+,22+/m1/s1
    • InChI Key: SBWHXJADQBBTGY-MLNNCEHLSA-N
    • SMILES: O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 356.19875937Da
  • Monoisotopic Mass: 356.19875937Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 119 ºC (ethyl ether )
  • Solubility: Almost insoluble (0.022 g/l) (25 º C),

Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione Related Literature

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